Cas no 1805945-00-9 (3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1805945-00-9
• MF: C₈H₅Cl₂F₂NO
• MW: 240.034207105637
• CID: 4847733
• Update Time: 2025-06-30

3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C8H5Cl2F2NO/c9-3-5-4(7(10)14)1-2-13-6(5)8(11)12/h1-2,8H,3H2
• InChI Key： MNFLPTWUXRNRQQ-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)Cl)C=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 2.4
• Topological Polar Surface Area: 30

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-carbonyl chloride

3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-carbonyl chloride: A Comprehensive Overview

The compound 3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1805945-00-9) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and reactivity. The structure of this compound is characterized by a pyridine ring substituted with a chloromethyl group at position 3, a difluoromethyl group at position 2, and a carbonyl chloride group at position 4. These substituents impart distinct electronic and steric properties to the molecule, making it versatile for use in synthetic chemistry and material science.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-carbonyl chloride. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to construct this compound with high purity and yield. The incorporation of fluorinated groups into the molecule has been a focal point of recent studies, as these groups are known to enhance the stability and bioavailability of pharmaceutical compounds. For instance, fluorinated pyridine derivatives have shown promise in drug discovery programs targeting specific protein kinases.

The carbonyl chloride group at position 4 of the pyridine ring is particularly reactive, making this compound an excellent electrophile in organic transformations. This functionality allows for the formation of amides, esters, and other derivatives through nucleophilic acyl substitution reactions. Recent research has highlighted the utility of this compound in peptide synthesis, where it serves as an efficient coupling agent. Its ability to activate carboxylic acids under mild conditions has made it a valuable tool in medicinal chemistry.

In addition to its role in synthetic chemistry, 3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-carbonyl chloride has found applications in materials science. The chloromethyl group at position 3 provides a site for further functionalization, enabling the construction of cross-linked polymers with tailored properties. These polymers have potential applications in drug delivery systems and sensors due to their ability to respond to environmental stimuli such as pH or temperature changes.

The difluoromethyl group at position 2 introduces additional complexity into the molecule's electronic structure. This substitution pattern influences the molecule's reactivity and selectivity in various chemical reactions. Recent studies have demonstrated that this group can act as a directing moiety in catalytic processes, enhancing the efficiency of certain transition metal-catalyzed reactions. Such findings underscore the importance of understanding substituent effects on molecular behavior.

From an environmental perspective, the synthesis and application of 3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-carbonyl chloride must be approached with caution due to its potential impact on ecosystems. Researchers are actively exploring green chemistry approaches to minimize waste and reduce the environmental footprint associated with its production. Innovations such as catalytic recycling of byproducts and the use of biodegradable solvents are being investigated to make its synthesis more sustainable.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1805945-00-9) is a multifaceted compound with significant potential across diverse chemical disciplines. Its unique structure enables it to serve as a versatile building block in synthetic chemistry while offering opportunities for innovation in materials science and pharmacology. As research continues to uncover new applications and improve synthetic methods, this compound will likely play an increasingly important role in advancing modern chemical technologies.